2-bromo-N-{2-(3-fluorophenyl)-1-[(3-methyl-1-piperidinyl)carbonyl]vinyl}benzamide

• Molecular Formula: C22H22BrFN2O2
• Molecular Weight: 445.3 g/mol
• IUPAC Name: 2-bromo-N-[(Z)-1-(3-fluorophenyl)-3-(3-methylpiperidin-1-yl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H22BrFN2O2/c1-15-6-5-11-26(14-15)22(28)20(13-16-7-4-8-17(24)12-16)25-21(27)18-9-2-3-10-19(18)23/h2-4,7-10,12-13,15H,5-6,11,14H2,1H3,(H,25,27)/b20-13-
• InChI Key: NZXDZMSEFOTWRW-MOSHPQCFSA-N
• Isomeric SMILES: CC1CCCN(C1)C(=O)/C(=C/C2=CC(=CC=C2)F)/NC(=O)C3=CC=CC=C3Br
• SMILES: CC1CCCN(C1)C(=O)C(=CC2=CC(=CC=C2)F)NC(=O)C3=CC=CC=C3Br

Description

2-bromo-N-{2-(3-fluorophenyl)-1-[(3-methyl-1-piperidinyl)carbonyl]vinyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound has been synthesized using various methods and has been found to have unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-bromo-N-{2-(3-fluorophenyl)-1-[(3-methyl-1-piperidinyl)carbonyl]vinyl}benzamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been suggested that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
2-bromo-N-{2-(3-fluorophenyl)-1-[(3-methyl-1-piperidinyl)carbonyl]vinyl}benzamide has been found to have unique biochemical and physiological effects. Studies have shown that it can inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-{2-(3-fluorophenyl)-1-[(3-methyl-1-piperidinyl)carbonyl]vinyl}benzamide in lab experiments is its potential anticancer properties. This compound has been shown to inhibit the growth of cancer cells, making it a promising candidate for further research in cancer treatment. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-bromo-N-{2-(3-fluorophenyl)-1-[(3-methyl-1-piperidinyl)carbonyl]vinyl}benzamide. One direction is to investigate its potential use in treating neurological disorders such as Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment. Other future directions may include exploring its potential use in other medical applications and developing new synthesis methods to improve its efficiency and reduce toxicity.

Synthesis Methods

The synthesis of 2-bromo-N-{2-(3-fluorophenyl)-1-[(3-methyl-1-piperidinyl)carbonyl]vinyl}benzamide has been achieved through various methods, including the use of palladium-catalyzed cross-coupling reactions. One such method involves the reaction of 2-bromo-5-fluorobenzaldehyde with N-(3-methyl-1-piperidinyl)acetamide in the presence of a palladium catalyst to yield the desired compound.

Scientific Research Applications

2-bromo-N-{2-(3-fluorophenyl)-1-[(3-methyl-1-piperidinyl)carbonyl]vinyl}benzamide has been found to have potential applications in medical research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. Additionally, this compound has been investigated for its potential use in treating neurological disorders such as Parkinson's disease.